Cas no 1314356-24-5 (2,5-Dibromo-4-tert-butyl-1,3-thiazole)

• Product Name: 2,5-Dibromo-4-tert-butyl-1,3-thiazole
• CAS No: 1314356-24-5
• MF: C₇H₉Br₂NS
• MW: 299.026058912277
• MDL: MFCD19544124
• CID: 5613324
• PubChem ID: 66521258
• Update Time: 2023-10-11

2,5-Dibromo-4-tert-butyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 1314356-24-5
• AKOS015946622
• 2,5-dibromo-4-tert-butyl-1,3-thiazole
• EN300-3221764
• 2,5-Dibromo-4-(tert-butyl)thiazole
• Thiazole, 2,5-dibromo-4-(1,1-dimethylethyl)-
• 2,5-Dibromo-4-tert-butyl-1,3-thiazole

• MDL： MFCD19544124
• Inchi： 1S/C7H9Br2NS/c1-7(2,3)4-5(8)11-6(9)10-4/h1-3H3
• InChI Key： WAMCVRUDIRVEAY-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)(C)C)N=C(S1)Br

Computed Properties

• Exact Mass: 298.88020g/mol
• Monoisotopic Mass: 296.88225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.746±0.06 g/cm3(Predicted)
• Boiling Point: 282.6±20.0 °C(Predicted)
• pka: 0.71±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles